Cas no 2172484-05-6 (1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172484-05-6
• MF: C₁₀H₈ClFN₂O₂S
• MW: 274.699123382568
• CID: 5568966
• PubChem ID: 165592806
• Update Time: 2025-06-11

1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1591078
• 2172484-05-6

• Inchi： 1S/C10H8ClFN2O2S/c1-7-6-8(12)2-3-9(7)14-10(4-5-13-14)17(11,15)16/h2-6H,1H3
• InChI Key： SRBLXVJJOFSDIW-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=CC(=CC=1C)F)(=O)=O

Computed Properties

• Exact Mass: 273.9979045g/mol
• Monoisotopic Mass: 273.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride

Research Briefing on 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride (CAS: 2172484-05-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride (CAS: 2172484-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique pyrazole core and fluorinated aromatic moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's reactive sulfonyl chloride group enabled efficient coupling with various amine-containing pharmacophores, yielding potent and selective BTK inhibitors with IC50 values in the low nanomolar range. These findings underscore the compound's utility in targeted cancer therapy, particularly for hematological malignancies.

Another significant application was reported in ACS Infectious Diseases, where the compound was employed as a precursor for the development of broad-spectrum antimicrobial agents. The fluorinated pyrazole sulfonamide derivatives demonstrated remarkable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Molecular docking studies revealed that these derivatives interfere with bacterial folate biosynthesis, providing a novel mechanism of action against resistant pathogens.

Recent advances in synthetic methodology have also improved the accessibility of 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that enhances yield (85-90%) while reducing hazardous waste generation compared to traditional batch processes. This technological advancement addresses previous challenges in large-scale production, making the compound more readily available for pharmaceutical development.

From a safety and pharmacokinetic perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have established that the compound exhibits favorable metabolic stability and low cytotoxicity in human hepatocyte models. These properties, combined with its chemical versatility, position 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-5-sulfonyl chloride as a promising scaffold for future drug discovery efforts across multiple therapeutic areas.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from inflammatory diseases to neurodegenerative disorders. The unique combination of its fluorine atom (providing metabolic stability) and pyrazole-sulfonyl chloride moiety (enabling diverse derivatization) makes it particularly valuable for structure-activity relationship studies in medicinal chemistry programs.